Cas no 97422-31-6 (4-phenyl-5-pyridin-2-yl-1,3-thiazol-2-amine)

• Product Name: 4-phenyl-5-pyridin-2-yl-1,3-thiazol-2-amine
• CAS No: 97422-31-6
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• CID: 1988713
• PubChem ID: 3024897
• Update Time: 2025-04-21

4-phenyl-5-pyridin-2-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-5-pyridin-2-yl-1,3-thiazol-2-amine
• DTXSID00242968
• 4-Phenyl-5-(2-pyridinyl)-2-thiazolamine
• 2-Amino-4-phenyl-5-(2-pyridyl)-1,3-thiazole
• 2-Thiazolamine, 4-phenyl-5-(2-pyridinyl)-
• DTXCID30165459
• 97422-31-6

• Inchi： 1S/C14H11N3S/c15-14-17-12(10-6-2-1-3-7-10)13(18-14)11-8-4-5-9-16-11/h1-9H,(H2,15,17)
• InChI Key： OQPLOQURNPHRPD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2C=CC=CC=2)=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 253.06736854Da
• Monoisotopic Mass: 253.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80Ų